Cas no 65214-82-6 (Ethyl 4-hydroxypiperidine-1-carboxylate)

• Product Name: Ethyl 4-hydroxypiperidine-1-carboxylate
• CAS No: 65214-82-6
• MF: C₈H₁₅NO₃
• MW: 173.2096
• MDL: MFCD00086880
• CID: 58301
• PubChem ID: 87559084
• Update Time: 2025-10-29

Ethyl 4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxypiperidine-1-carboxylate
• 1-(Ethoxycarbonyl)piperidin-4-ol
• N-Carboethoxypiperidine-4-Ol
• N-carbethoxy-4-piperidinemethanol
• Ethyl 4-hydroxy-N-piperidinecarboxylate
• Ethyl 4-hydroxypiperidine-1-ca
• Ethyl 4-Hydroxy-1-piperidine
• 1-Carbethoxy-4-hydroxypiperidine 4-Hydroxy-1-piperidinecarboxylic Acid Ethyl Ester
• Ethyl 4-Hydroxy-1-piperidinecarboxylate
• Ethyl 4-hydroxypiperidine-1-carboxylate
• N-Carbethoxy-4-hydroxypiperidine
• 1-carbethoxy-4-hydroxypiperidine
• 1-ethoxycarbonyl-4-hydroxy-piperidine
• 4-hydroxy-1-piperidine ethyl carbonate
• 4-Hydroxy-1-piperidinecarboxylic Acid Ethyl Ester
• 4-oxo-piperidine-1-carboxylic acid ethyl ester
• 4-Oxypiperidine-1-carboxylicacid ethyl ester
• NSC 71891
• 1-ETHOXYCARBONYL-4-PIPERIDINOL
• 1-(Ethoxycarbonyl)-4-hydroxypiperidine
• 1-PIPERIDINECARBOXYLIC ACID, 4-HYDROXY-, ETHYL ESTER
• N-Carbethoxy-4-Hydroxy Piperidine
• NSC71891
• PubChem7618
• NCIOpen2_000467
• 1-carboethoxy-4-hydroxypiper
• Z228586156
• ethyl 4-hydroxy-1-piperadinecarboxylate
• EN300-37295
• UNII-TR6D7H9MYK
• PS-6118
• Ethyl 4-hydroxypiperidine-1-carboxylate pound>>N-Carbethoxy-4-hydroxypiperidine pound>>4-Hydroxy-1-piperidinecarboxylic Acid Ethyl Ester
• 1-carboethoxy-4-hydroxypiperidine
• MFCD00086880
• N-CARBETHOXY-4-PIPERIDINOL
• SCHEMBL1219954
• CS-B0346
• TR6D7H9MYK
• 4-OXYPIPERIDINE-1-CARBOXYLIC ACID ETHYL ESTER
• DTXCID80138012
• EINECS 265-636-5
• AC-4599
• NSC-71891
• 1-ethoxycarbonyl-4-hydroxypiperidine
• 65214-82-6
• MB00603
• SY018486
• W-104802
• NS00035843
• AKOS000125631
• E0656
• DTXSID50215521
• BCP21801

• MDL： MFCD00086880
• Inchi： 1S/C8H15NO3/c1-2-12-8(11)9-5-3-7(10)4-6-9/h7,10H,2-6H2,1H3
• InChI Key： QABJNOSERNVHDY-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])N(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 1.120(lit.)
• Melting Point: No data available
• Boiling Point: 267.431℃/760mmHg
• Flash Point: 120.2±25.4 °C
• Refractive Index: 1.4802
• PSA: 49.77000
• LogP: 0.53750
• Solubility: Not determined

Ethyl 4-hydroxypiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Safety Instruction： S61; S36/37/39; S27; S26
• RTECS：LL6480000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Risk Phrases：R51/53; R36/37/38
• Packing Group：III
• Safety Term：9
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-hydroxypiperidine-1-carboxylate

Ethyl 4-Hydroxypiperidine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-hydroxypiperidine-1-carboxylate, with the CAS number 65214-82-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and is characterized by its unique structure and versatile properties. The molecule consists of a piperidine ring with a hydroxyl group at the 4-position and an ethyl ester group attached to the nitrogen atom. These structural features contribute to its distinct chemical behavior and make it a valuable compound in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of ethyl 4-hydroxypiperidine-1-carboxylate involves several methods, including nucleophilic substitution and ring-opening reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly routes to produce this compound. For instance, researchers have explored the use of enzymatic catalysis and microwave-assisted synthesis to optimize the reaction conditions, thereby reducing production costs and minimizing waste. These developments highlight the growing interest in sustainable chemical processes for the synthesis of ethyl 4-hydroxypiperidine-1-carboxylate.

One of the most notable applications of ethyl 4-hydroxypiperidine-1-carboxylate is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. Its hydroxyl group provides a site for further functionalization, enabling the creation of diverse pharmacophores with tailored biological activities. For example, studies have shown that derivatives of this compound exhibit potent inhibitory effects against enzymes involved in cancer progression, making them promising candidates for drug development.

In addition to its pharmaceutical applications, ethyl 4-hydroxypiperidine-1-carboxylate has found utility in agrochemicals. The compound is used as an intermediate in the synthesis of pesticides and herbicides due to its ability to interact with biological targets in pests and weeds. Recent research has focused on enhancing the selectivity and efficacy of these compounds by modifying their structures. For instance, scientists have developed analogs of ethyl 4-hydroxypiperidine-1-carboxylate that exhibit improved bioavailability and reduced toxicity to non-target organisms.

The chemical properties of ethyl 4-hydroxypiperidine-1-carboxylate also make it a valuable material in polymer science. The compound can be used as a building block for synthesizing polyamides and other polymeric materials with tailored mechanical and thermal properties. Its ability to form hydrogen bonds due to the hydroxyl group contributes to strong intermolecular interactions, which are essential for creating robust materials. Recent studies have explored the use of this compound in developing biodegradable polymers for sustainable packaging applications.

From a structural perspective, ethyl 4-hydroxypiperidine-1-carboxylate exhibits a unique balance between rigidity and flexibility. The piperidine ring provides a rigid framework that stabilizes the molecule's conformation, while the ester group introduces flexibility that allows for dynamic interactions with other molecules. This combination of properties makes it an ideal candidate for applications requiring both structural integrity and functional versatility.

In terms of safety considerations, ethyl 4-hydroxypiperidine-1-carboxylate is generally considered non-toxic under normal handling conditions. However, like all chemicals, it should be stored and handled according to standard laboratory protocols to ensure worker safety. Recent studies have also investigated the environmental impact of this compound, particularly its biodegradability and potential accumulation in ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

Looking ahead, the future of ethyl 4-hydroxypiperidine-1-carboxylate lies in its continued exploration across diverse scientific domains. As researchers uncover new synthetic pathways and application areas, this compound is poised to play an increasingly important role in advancing modern chemistry. Its unique structure and versatile properties ensure that it will remain a focal point for innovation in both academic research and industrial development.